Cas no 2172482-84-5 (2-4-(aminomethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-1-ylbutan-1-ol)
2-4-(aminomethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-1-ylbutan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 2-4-(aminomethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-1-ylbutan-1-ol
- EN300-1595549
- 2-[4-(aminomethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-1-yl]butan-1-ol
- 2172482-84-5
-
- Inchi: 1S/C9H18N4O2/c1-3-7(5-14)13-9(6-15-2)8(4-10)11-12-13/h7,14H,3-6,10H2,1-2H3
- InChI Key: YDMGEDNLQNDHQA-UHFFFAOYSA-N
- SMILES: OCC(CC)N1C(COC)=C(CN)N=N1
Computed Properties
- Exact Mass: 214.14297583g/mol
- Monoisotopic Mass: 214.14297583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 86.2Ų
2-4-(aminomethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-1-ylbutan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1595549-0.05g |
2-[4-(aminomethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-1-yl]butan-1-ol |
2172482-84-5 | 0.05g |
$1368.0 | 2023-06-04 | ||
| Enamine | EN300-1595549-0.1g |
2-[4-(aminomethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-1-yl]butan-1-ol |
2172482-84-5 | 0.1g |
$1433.0 | 2023-06-04 | ||
| Enamine | EN300-1595549-0.25g |
2-[4-(aminomethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-1-yl]butan-1-ol |
2172482-84-5 | 0.25g |
$1498.0 | 2023-06-04 | ||
| Enamine | EN300-1595549-0.5g |
2-[4-(aminomethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-1-yl]butan-1-ol |
2172482-84-5 | 0.5g |
$1563.0 | 2023-06-04 | ||
| Enamine | EN300-1595549-1.0g |
2-[4-(aminomethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-1-yl]butan-1-ol |
2172482-84-5 | 1g |
$1629.0 | 2023-06-04 | ||
| Enamine | EN300-1595549-2.5g |
2-[4-(aminomethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-1-yl]butan-1-ol |
2172482-84-5 | 2.5g |
$3191.0 | 2023-06-04 | ||
| Enamine | EN300-1595549-5.0g |
2-[4-(aminomethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-1-yl]butan-1-ol |
2172482-84-5 | 5g |
$4722.0 | 2023-06-04 | ||
| Enamine | EN300-1595549-10.0g |
2-[4-(aminomethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-1-yl]butan-1-ol |
2172482-84-5 | 10g |
$7004.0 | 2023-06-04 | ||
| Enamine | EN300-1595549-50mg |
2-[4-(aminomethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-1-yl]butan-1-ol |
2172482-84-5 | 50mg |
$1368.0 | 2023-09-23 | ||
| Enamine | EN300-1595549-100mg |
2-[4-(aminomethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-1-yl]butan-1-ol |
2172482-84-5 | 100mg |
$1433.0 | 2023-09-23 |
2-4-(aminomethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-1-ylbutan-1-ol Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 2-4-(aminomethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-1-ylbutan-1-ol
Research Brief on 2-4-(aminomethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-1-ylbutan-1-ol (CAS: 2172482-84-5)
Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of novel triazole-based compounds, particularly 2-4-(aminomethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-1-ylbutan-1-ol (CAS: 2172482-84-5). This compound has garnered attention due to its potential applications in drug discovery, particularly as a versatile scaffold for the development of targeted therapeutics. The unique structural features of this molecule, including the triazole ring and functionalized side chains, make it a promising candidate for modulating biological pathways.
A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and biological evaluation of 2-4-(aminomethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-1-ylbutan-1-ol. The researchers employed a click chemistry approach to efficiently synthesize the compound, followed by comprehensive characterization using NMR and mass spectrometry. The study demonstrated that this compound exhibits moderate inhibitory activity against certain kinase enzymes, suggesting its potential as a lead compound for kinase-targeted therapies.
Further investigations into the pharmacokinetic properties of 2-4-(aminomethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-1-ylbutan-1-ol revealed favorable absorption and distribution profiles in preclinical models. The compound's stability in physiological conditions and its ability to penetrate cell membranes were particularly noteworthy. These findings were corroborated by in vitro assays, which showed significant intracellular accumulation of the compound, further supporting its utility in drug development.
In addition to its kinase inhibitory properties, recent research has explored the compound's potential in antimicrobial applications. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-4-(aminomethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-1-ylbutan-1-ol exhibited promising activity against drug-resistant bacterial strains. The study highlighted the role of the methoxymethyl group in enhancing the compound's binding affinity to bacterial targets, opening new avenues for antibiotic development.
The safety profile of 2-4-(aminomethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-1-ylbutan-1-ol has also been a focus of recent research. Toxicity studies conducted in animal models indicated that the compound has a relatively low toxicity profile at therapeutic doses, with no significant adverse effects observed in major organ systems. These findings are critical for advancing the compound into further stages of drug development.
Looking ahead, researchers are exploring the potential of 2-4-(aminomethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-1-ylbutan-1-ol in combination therapies. Preliminary data suggest that the compound may synergize with existing chemotherapeutic agents, enhancing their efficacy while reducing side effects. Ongoing clinical trials are expected to provide more insights into its therapeutic potential and mechanisms of action.
In conclusion, 2-4-(aminomethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-1-ylbutan-1-ol (CAS: 2172482-84-5) represents a promising candidate in the field of medicinal chemistry. Its versatile pharmacological properties, combined with a favorable safety profile, position it as a valuable tool for future drug discovery efforts. Continued research and development are essential to fully unlock its therapeutic potential and translate these findings into clinical applications.
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